Cas no 1804239-31-3 (2-(1-Bromo-2-oxopropyl)-3-(bromomethyl)mandelic acid)

• Product Name: 2-(1-Bromo-2-oxopropyl)-3-(bromomethyl)mandelic acid
• CAS No: 1804239-31-3
• MF: C₁₂H₁₂Br₂O₄
• MW: 380.029282569885
• CID: 4941887
• Update Time: 2025-06-03

2-(1-Bromo-2-oxopropyl)-3-(bromomethyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-Bromo-2-oxopropyl)-3-(bromomethyl)mandelic acid

• Inchi： 1S/C12H12Br2O4/c1-6(15)10(14)9-7(5-13)3-2-4-8(9)11(16)12(17)18/h2-4,10-11,16H,5H2,1H3,(H,17,18)
• InChI Key： DMJVEBZAFCSIQH-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C(CBr)=CC=CC=1C(C(=O)O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 321
• XLogP3: 1.9
• Topological Polar Surface Area: 74.6

Additional information on 2-(1-Bromo-2-oxopropyl)-3-(bromomethyl)mandelic acid

2-(1-Bromo-2-Oxopropyl)-3-(Bromomethyl)Mandelic Acid: A Comprehensive Overview

2-(1-Bromo-2-Oxopropyl)-3-(Bromomethyl)Mandelic Acid, identified by the CAS registry number 1804239-31-3, is a chemically complex compound with significant potential in various scientific and industrial applications. This compound is a derivative of mandelic acid, a naturally occurring alpha-hydroxy acid, which has been extensively studied for its role in organic synthesis and pharmacological applications. The presence of bromine atoms in its structure introduces unique chemical properties, making it a valuable compound in the fields of organic chemistry, materials science, and drug development.

The structure of 2-(1-Bromo-2-Oxopropyl)-3-(Bromomethyl)Mandelic Acid consists of a mandelic acid backbone with two substituents: a 1-bromo-2-oxopropyl group at the second position and a bromomethyl group at the third position. These substituents not only enhance the compound's reactivity but also provide opportunities for further functionalization. Recent studies have highlighted the importance of such brominated compounds in the synthesis of bioactive molecules, particularly in the development of novel antibiotics and anticancer agents.

One of the most notable applications of this compound is in the field of organic synthesis. The bromine atoms present in its structure act as excellent leaving groups, enabling various substitution reactions. This property has been exploited in the synthesis of complex molecules, including those with intricate stereochemistry. For instance, researchers have utilized this compound as an intermediate in the construction of biologically active compounds with potential therapeutic applications.

In addition to its role in organic synthesis, 2-(1-Bromo-2-Oxopropyl)-3-(Bromomethyl)Mandelic Acid has shown promise in materials science. The compound's ability to undergo polymerization under specific conditions has led to its investigation as a precursor for advanced materials, such as biodegradable polymers and stimuli-responsive materials. Recent advancements in polymer chemistry have demonstrated that this compound can be used to create materials with tailored properties, making it a valuable asset in sustainable materials development.

The pharmacological potential of this compound is another area of active research. Mandelic acid derivatives are known for their antibacterial and antifungal properties, and the addition of bromine substituents further enhances these activities. Studies have shown that this compound exhibits potent activity against various pathogens, including multidrug-resistant strains. This makes it a promising candidate for the development of new antimicrobial agents, particularly in an era where antibiotic resistance is a growing concern.

Beyond its direct applications, 2-(1-Bromo-2-Oxopropyl)-3-(Bromomethyl)Mandelic Acid serves as a valuable model compound for studying chemical reactivity and reaction mechanisms. Its structure allows for the exploration of various reaction pathways, providing insights into fundamental aspects of organic chemistry. Researchers have utilized this compound to investigate topics such as nucleophilic substitution, oxidation reactions, and stereochemical outcomes.

In conclusion, 2-(1-Bromo-2-Oxopropyl)-3-(Bromomethyl)Mandelic Acid (CAS No. 1804239-31-3) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical properties make it an invaluable tool in organic synthesis, materials science, and pharmacology. As research continues to uncover new possibilities for this compound, its significance in both academic and industrial settings is expected to grow further.